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Isoelemicin Solubility Data and Handling

This table summarizes key solvent and handling information for Iseelemicin based on manufacturer

specifications and general laboratory practice. [1]

Property

Specification /| Guideline

Chemical Name

CAS Number

Molecular Formula

Molecular Weight

Physical Form

Recommended Solvents

Solubility in DMSO

Solubility in Chloroform

Storage

1,2,3-trimethoxy-5-[(E)-prop-1-enyl]benzene

5273-85-8

C12H1603

208.3 g/mol

Oil

Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone

Soluble (specific concentration not provided)

Soluble (specific concentration not provided)

Desiccate at -20°C
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Experimental Protocols

Preparing a Stock Solution in DMSO

This is a standard protocol for creating a concentrated stock solution of Isoelemicin in DMSO.

Materials:

¢ Isoelemicin

¢ Anhydrous Dimethyl Sulfoxide (DMSO)

¢ Analytical balance

e Glass vial (e.g., 2-4 mL) with a tight-sealing cap
e Micropipettes and tips

e \ortex mixer

¢ Ultrasonic bath (optional)

Procedure:

e Weighing: Tare a clean glass vial. Accurately weigh the desired mass of Isoelemicin using an
analytical balance.

¢ Addition of Solvent: Add the appropriate volume of anhydrous DMSO to the vial to achieve your
target concentration (e.g., 10 mM, 50 mM, 100 mM).

o Example: For a 100 mM solution, add 1 mL of DMSO to 20.83 mg of Isoelemicin.

¢ Initial Dissolution: Cap the vial securely and vortex vigorously for 30-60 seconds.

¢ Promoting Dissolution: If the compound does not dissolve completely, warm the tube at 37°C and
shake it in an ultrasonic bath for a short period. [1]

¢ Verification: Visually inspect the solution to ensure no undissolved particles or oil film remains. The
solution should appear clear.

e Storage: Label the vial clearly with the compound name, concentration, date, and your initials. Store
the stock solution below -20°C. [1]

Troubleshooting Low Solubility Workflow

The following diagram outlines a logical sequence of steps to follow if you encounter solubility issues with

Isoelemicin.
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Frequently Asked Questions (FAQs)
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Q1: What is the maximum concentration of Isoelemicin achievable in DMSO? A1l: The supplier's data
confirms solubility in DMSO but does not provide a specific maximum concentration. [1] The practical limit
depends on your batch and storage conditions. It is recommended to prepare the lowest concentration stock
solution that is practical for your assays. If high concentrations are essential, you will need to empirically

determine the limit using methods like kinetic solubility assays. [2]

Q2: My stock solution in DMSO precipitated after freezing. What should I do? A2: This is a common

issue. Follow these steps:

Thaw Carefully: Allow the vial to stand at room temperature for at least an hour before opening to
prevent water condensation from the air from entering the hygroscopic DMSO. [1]

Re-dissolve: Warm the vial to 37°C and vortex thoroughly. Sonicate the solution if needed.
Inspect: If the solution clears and remains clear after cooling to room temperature, it can be used. If

precipitation persists, the solution may need to be discarded and a fresh, potentially less
concentrated, stock should be prepared.

Q3: Can I use chloroform for solubility in cell-based assays? A3: No, chloroform is cytotoxic and cannot
be used directly in cell-based assays. A common strategy is to first dissolve Isoelemicin in chloroform to
achieve a high concentration, then evaporate the chloroform under a gentle stream of inert gas (e.g.,
nitrogen) to create a thin film of the compound. This film can then be re-dissolved in a biologically
compatible solvent like DMSO, ensuring the final DMSO concentration in the cell culture medium is safe for

cells (typically <0.1-1.0%).

Q4: How should I store Isoelemicin and its solutions to ensure stability? A4:

e Pure Compound: The solid compound should be stored in a desiccator at -20°C. [1]

e Stock Solutions: DMSO stock solutions should be stored below -20°C, preferably at -80°C for long-
term storage. [1]

e Stability: For best results, prepare and use stock solutions on the same day. However, if necessary,
they can be stored for several months at -20°C. Always avoid multiple freeze-thaw cycles by
aliquoting the stock solution. [1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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